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Compound of Interest

Compound Name: Boc-PEG4-methyl propionate

Cat. No.: B11826517 Get Quote

Researchers and drug development professionals handling Boc-PEG4-methyl propionate
must adhere to stringent disposal procedures to ensure laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to facilitate the responsible management of this chemical.

Hazard Profile and Safety Summary
Boc-PEG4-methyl propionate is classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects[1]. Therefore, preventing its release into the environment is of

paramount importance. The following table summarizes the key hazard and safety information.

Identifier Value

CAS Number 2100306-74-7[1]

Molecular Formula C17H32O8[1]

Molecular Weight 364.43 g/mol [1]

GHS Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)
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When handling Boc-PEG4-methyl propionate, especially during disposal, it is crucial to use

appropriate personal protective equipment. This includes, but is not limited to:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: In case of insufficient ventilation, wear a self-contained breathing

apparatus[1].

Body Protection: Protective clothing to prevent skin contact[1].

Step-by-Step Disposal Procedure
The primary and mandated method for the disposal of Boc-PEG4-methyl propionate is

through an approved waste disposal plant[1]. Under no circumstances should this chemical be

disposed of down the drain or in regular waste streams.

Containment: Ensure the waste material is stored in a suitable, closed, and properly labeled

container.

Labeling: The container must be clearly labeled with the chemical name "Boc-PEG4-methyl
propionate" and the relevant hazard symbols.

Segregation: Store the waste container in a designated, well-ventilated area, away from

incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the waste by a licensed and

approved chemical waste disposal company. Provide them with a copy of the Safety Data

Sheet (SDS).

Record Keeping: Maintain records of the disposal, including the date, quantity, and the name

of the disposal company.

Accidental Release Measures
In the event of a spill, the following steps should be taken immediately:
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Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain Spillage: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or watercourses[1].

Collect Spillage: Absorb the spill with an inert material (e.g., sand, earth) and place it in a

suitable container for disposal.

Decontaminate: Clean the affected area thoroughly.

Report: Report the incident to the appropriate safety officer.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of Boc-PEG4-
methyl propionate.
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Caption: Logical workflow for the proper disposal of Boc-PEG4-methyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b11826517?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC44069.html
https://www.benchchem.com/product/b11826517#boc-peg4-methyl-propionate-proper-disposal-procedures
https://www.benchchem.com/product/b11826517#boc-peg4-methyl-propionate-proper-disposal-procedures
https://www.benchchem.com/product/b11826517#boc-peg4-methyl-propionate-proper-disposal-procedures
https://www.benchchem.com/product/b11826517#boc-peg4-methyl-propionate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11826517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

